Cas no 72776-08-0 (2-AZETIDINONE, 4-[[(METHYLSULFONYL)OXY]METHYL]-, (4S)-)

• Product name: 2-AZETIDINONE, 4-[[(METHYLSULFONYL)OXY]METHYL]-, (4S)-
• CAS No: 72776-08-0
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• CID: 3251868
• PubChem ID: 12889095

2-AZETIDINONE, 4-[[(METHYLSULFONYL)OXY]METHYL]-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-AZETIDINONE, 4-[[(METHYLSULFONYL)OXY]METHYL]-, (4S)-
• (4S)-4-[[(Methylsulfonyl)oxy]methyl]-2-azetidinone
• 72776-08-0
• SCHEMBL10666154
• DTXSID601230513

• Inchi： InChI=1S/C5H9NO4S/c1-11(8,9)10-3-4-2-5(7)6-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m0/s1
• InChI Key： GJMNDGSMSZLFFN-BYPYZUCNSA-N

Computed Properties

• Exact Mass: 179.02522894Da
• Monoisotopic Mass: 179.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų
• XLogP3: -1.3